Cas no 915884-53-6 (N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 915884-53-6
• MF: C₁₈H₁₄N₆OS
• MW: 362.408360958099
• CID: 5426148
• Update Time: 2025-06-08

N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-1,3-thiazol-2-yl)-3-(tetrazol-1-yl)benzamide
• N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C18H14N6OS/c25-17(14-7-4-8-15(10-14)24-12-20-22-23-24)21-18-19-11-16(26-18)9-13-5-2-1-3-6-13/h1-8,10-12H,9H2,(H,19,21,25)
• InChI Key： JQFQXJQPRKCSDP-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=CC=C2)S1)(=O)C1=CC=CC(N2C=NN=N2)=C1

Additional information on N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Comprehensive Analysis of N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 915884-53-6): Structure, Applications, and Research Insights

The compound N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 915884-53-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzyl-thiazole core and a tetrazole-containing benzamide moiety makes it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with diverse biological targets.

One of the most intriguing aspects of N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is its structural versatility. The thiazole ring, a common feature in many FDA-approved drugs, contributes to its metabolic stability and binding affinity. Meanwhile, the tetrazole group acts as a bioisostere for carboxylic acids, enhancing its pharmacokinetic properties. This dual functionality has led to investigations into its role as a potential kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

Recent studies have highlighted the compound's relevance in addressing contemporary research challenges, such as antibiotic resistance and chronic inflammation. The benzyl-thiazole fragment, in particular, has shown promise in antimicrobial applications, while the tetrazole-benzamide linkage may contribute to anti-inflammatory effects. These properties position CAS 915884-53-6 as a valuable tool for researchers exploring multi-target therapeutic approaches, a growing area of interest in precision medicine.

From a synthetic chemistry perspective, the preparation of N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide involves innovative coupling strategies that have become hot topics in organic chemistry forums. The incorporation of both heterocyclic systems requires careful optimization of reaction conditions, making it a case study for green chemistry principles and atom-economical transformations. These methodological advancements are particularly relevant as the pharmaceutical industry seeks more sustainable synthesis routes.

The physicochemical properties of CAS 915884-53-6 have been extensively characterized, revealing interesting solubility and stability profiles. Its moderate lipophilicity (predicted LogP ~3.2) and good thermal stability (decomposition >250°C) suggest potential for formulation development. These characteristics are frequently searched by medicinal chemists evaluating compound developability, reflecting the growing emphasis on early-stage ADMET assessment in drug discovery pipelines.

In the context of computational chemistry and AI-driven drug design, N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide serves as an excellent test case for molecular docking studies. Its diverse functional groups provide multiple interaction points for protein binding, making it a valuable reference compound for validating new algorithms in virtual screening platforms. This application aligns with the increasing integration of machine learning in pharmaceutical R&D.

Quality control and analytical method development for CAS 915884-53-6 have also been subjects of research interest. Advanced techniques such as LC-MS and NMR spectroscopy are typically employed to ensure purity and structural integrity, addressing common questions about compound characterization in academic and industrial settings. The establishment of robust analytical protocols for such complex molecules remains a critical need in chemical research.

Looking forward, the scientific community continues to explore novel derivatives of N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide, investigating structure-activity relationships that could lead to breakthrough discoveries. Its modular structure allows for systematic modifications at the benzyl, thiazole, or tetrazole positions, enabling tailored optimization for specific biological targets. This approach exemplifies modern fragment-based drug design strategies.

In conclusion, N-(5-benzyl-1,3-thiazol-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 915884-53-6) represents a fascinating intersection of synthetic chemistry and biological exploration. Its multifaceted nature addresses numerous current research priorities, from targeted drug development to sustainable synthesis methods. As investigation into this compound progresses, it will likely continue to provide valuable insights for both academic researchers and pharmaceutical developers seeking innovative chemical solutions.